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Pivaloyl cyanide is recognized for the significant steric hindrance around its carbonyl group, a direct result

of the bulky tert-butyl (pivaloyl) group. The table below summarizes its core properties:

Property Value

CAS Number 42867-40-3 [1]

Molecular Formula C₆H₉NO [1]

Molecular Weight 111.14 g/mol [1]

Boiling Point 147 °C [1]

Density 0.940 g/cm³ [1]

The steric influence of the pivaloyl group is a central theme in its synthesis and applications. The following

diagram outlines a general preparation workflow.
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General Workflow for Pivaloyl Cyanide Synthesis

Pivalic Acid
(C(CH₃)₃COOH)

Pivaloyl Chloride

Reaction

Cyanide Source
(e.g., CuCN, HCN)

Pivaloyl Cyanide
(C(CH₃)₃C(O)CN)

Click to download full resolution via product page

This synthesis can be performed using different specific protocols:

Industrial-Scale Synthesis: One patent describes a process where pivalic acid is first converted to

pivalic anhydride. This anhydride then reacts with hydrocyanic acid (HCN) in the presence of a
catalyst, such as copper(I) cyanide (CuCN) and a diluent like diphenyl ether, to produce pivaloyl
cyanide [2] [3]. The use of a catalyst is crucial for this reaction pathway.
Alternative Laboratory Route: Another synthetic approach involves the reaction of pivaloyl
chloride with a cyanide salt in a suitable solvent [1]. The high steric demand of the pivaloyl group
can influence the reaction rate and conditions required for this conversion.

Documented Applications and Steric Influence

The bulky tert-butyl group in pivaloyl cyanide directly impacts its reactivity, leading to specific

applications. The table below lists some key uses.
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Application
Area

Role / Consequence of Steric Hindrance

Organic
Synthesis [4]

Used in the synthesis of 1,2,4-triazin-5-one derivatives, which are precursors to

herbicides like metribuzin.

Chemical
Research [5]

Serves as a suitable precursor for generating the NCCO radical in kinetic studies,

likely due to the steric bulk facilitating a clean cleavage.

Stability of
Derivatives

Esters of pivalic acid (and by extension, other derivatives) are known for their

unusual resistance to hydrolysis due to the steric protection of the carbonyl carbon
[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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